![molecular formula C10H8N2O5 B3020965 (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid CAS No. 36847-91-3](/img/structure/B3020965.png)
(2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid
Description
Synthesis Analysis
The synthesis of related heterocyclic compounds is detailed in the provided papers. Paper describes the use of 4-(4-bromophenyl)-4-oxobut-2-enoic acid to synthesize a series of aroylacrylic acids, pyridazinones, and furanones derivatives. These compounds were obtained through reactions with different nucleophiles such as benzimidazole, ethyl glycinate hydrochloride, anthranilic acid, and o-phenylenediamine under Aza–Michael addition conditions. Paper discusses the synthesis of novel heterocyclic compounds from 4-(4-acetamidophenyl)-4-oxobut-2-enoic acid, involving interactions with nitrogen, sulfur, and carbon nucleophiles under Michael addition conditions. These methods could potentially be adapted to synthesize the compound of interest by incorporating a nitrophenylamino group.
Molecular Structure Analysis
The molecular structure of (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid would consist of a conjugated system due to the presence of a double bond in the 4-oxobut-2-enoic acid moiety, which could contribute to the stability of the molecule. The nitro group and amino group attached to the phenyl ring would influence the electronic distribution within the molecule, potentially affecting its reactivity and interaction with biological targets.
Chemical Reactions Analysis
While the specific chemical reactions of (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid are not detailed in the provided papers, the reactions described for the synthesis of related compounds suggest that the compound of interest could undergo similar reactions. For instance, the Aza–Michael addition and subsequent reactions with hydrazine hydrate and acetic anhydride, as mentioned in paper , could be relevant. The Michael addition reactions involving various nucleophiles as described in paper could also be applicable to the synthesis and further functionalization of the compound.
Physical and Chemical Properties Analysis
The physical and chemical properties of (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid can be inferred to some extent from the properties of related compounds discussed in the papers. The presence of the nitro group is likely to increase the acidity of the compound due to its electron-withdrawing nature, which could affect its solubility and stability. The conjugated system within the molecule may also contribute to its UV-Visible absorption properties, making it potentially useful for spectroscopic analysis. The papers do not provide specific data on the physical properties of the compounds synthesized, but such properties are crucial for understanding the compound's behavior in biological systems and its potential as a drug candidate.
Future Directions
properties
IUPAC Name |
(E)-4-(4-nitroanilino)-4-oxobut-2-enoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O5/c13-9(5-6-10(14)15)11-7-1-3-8(4-2-7)12(16)17/h1-6H,(H,11,13)(H,14,15)/b6-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZVWYXUTXSTOQY-AATRIKPKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C=CC(=O)O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1NC(=O)/C=C/C(=O)O)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50419764 | |
Record name | (E)-4-(4-nitroanilino)-4-oxobut-2-enoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50419764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid | |
CAS RN |
36342-10-6, 36847-91-3 | |
Record name | NSC523897 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=523897 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (E)-4-(4-nitroanilino)-4-oxobut-2-enoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50419764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4'-NITROMALEANILIC ACID | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.